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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 5-methyl-4-nitro-2-(propan-2-
yhphenol, a derivative of the well-known monoterpenoid phenol, thymol. While research on this
specific nitro-substituted thymol derivative is limited, this document consolidates available data
and provides logical extrapolations based on the chemistry of nitrophenols and the biological
activities of its parent compound, thymol. This guide is intended to serve as a foundational
resource for researchers and professionals in drug development and related scientific fields.

The IUPAC name for the compound 2-isopropyl-5-methyl-4-nitrophenol is 5-methyl-4-nitro-2-
(propan-2-yl)phenol[1].

Chemical and Physical Properties

A summary of the computed chemical and physical properties of 5-methyl-4-nitro-2-(propan-2-
yl)phenol is presented in the table below. This data is primarily sourced from computational
models and provides estimated values for key molecular descriptors.
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Property Value Source
Molecular Formula C10H13NO3 PubChem[1]
Molecular Weight 195.21 g/mol PubChem[1]
XLogP3 3.1 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 195.08954328 Da PubChem[1]
Monoisotopic Mass 195.08954328 Da PubChem[1]
Topological Polar Surface Area  66.1 A2 PubChem[1]
Heavy Atom Count 14 PubChem[1]
Complexity 212 PubChem[1]

Synthesis

A definitive, peer-reviewed synthesis protocol for 5-methyl-4-nitro-2-(propan-2-yl)phenol is not
readily available in the scientific literature. However, a plausible synthetic route is the direct
nitration of its precursor, thymol (2-isopropyl-5-methylphenol). The nitration of phenols is a well-
established electrophilic aromatic substitution reaction.

Proposed Synthesis Workflow
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Nitrating Agent
(e.g., HNO3/H2S0a or Ca(NO3)2/CH3COOH)

Thymol
(2-isopropyl-5-methylphenol)

Reaction Vessel
(Controlled Temperature)

Reaction Mixture

Quenching
(e.g., lce Water)

Extraction
(e.g., with Ethyl Acetate)
iOrganic Layer
Purification
(e.g., Column Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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